Cas no 18274-81-2 (ADT-OH)

• Product Name: ADT-OH
• CAS No: 18274-81-2
• MF: C₉H₆OS₃
• MW: 226.338338375092
• MDL: MFCD20922704
• CID: 221469
• Update Time: 2025-04-19

ADT-OH Chemical and Physical Properties

Names and Identifiers

• Desmethylanethol trithione
• 4-(5-sulfanyldithiol-3-ylidene)cyclohexa-2,5-dien-1-one
• 5-(4-Hydroxy-phenyl)-[1,2]dithiole-3-thione
• 5-(4-Hydroxyphenyl)-3H-1,2-dithiole-3-thione
• Adt-OH
• 3H-1,2-Dithiole-3-thione, 5-(4-hydroxyphenyl)-
• 4-(5-sulfanyl-3H-1,2-dithiol-3-ylidene)cyclohexa-2,5-dien-1-one
• 4-Hydroxyanethole trithione
• Desmethyl-adt
• Desmethylanethol dithiolthione
• ACS 1
• AK161963
• 5-(4-hydroxyphenyl)-3H-1,2-dithiol-3-thione
• IWBBKLMHAILHAR-UHFFFAOYSA-N
• BCP25526
• FCH1612892
• 5-p-hyd
• ADT-OH

• MDL： MFCD20922704
• Inchi： 1S/C9H6OS3/c10-7-3-1-6(2-4-7)8-5-9(11)13-12-8/h1-5,10H
• InChI Key： IWBBKLMHAILHAR-UHFFFAOYSA-N
• SMILES： S1C(=CC(=S)S1)C1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 225.95818
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 241
• Topological Polar Surface Area: 103

Experimental Properties

• Density: 1.56±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 191-192 ºC
• PSA: 17.07